(1S,2R)-2-(Methoxymethyl)cyclobutan-1-amine

Specification

• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• IUPAC Name: (1S,2R)-2-(methoxymethyl)cyclobutan-1-amine
• Standard InChI: InChI=1S/C6H13NO/c1-8-4-5-2-3-6(5)7/h5-6H,2-4,7H2,1H3/t5-,6-/m0/s1
• Standard InChI Key: NSUHDXDXMDDKGW-WDSKDSINSA-N
• Isomeric SMILES: COC[C@@H]1CC[C@@H]1N
• Canonical SMILES: COCC1CCC1N

Introduction

(1S,2R)-2-(Methoxymethyl)cyclobutan-1-amine is a cyclic amine compound characterized by its unique stereochemistry and functional groups. It features a cyclobutane ring with a methoxymethyl substituent and an amine functional group. This compound has garnered attention in medicinal chemistry and organic synthesis due to its potential biological activity and chemical reactivity.

Molecular Characteristics

• Molecular Formula: $C_6H_{13}NO$

• Molecular Weight: Approximately 115.17 g/mol.

• IUPAC Name: (1S,2R)-2-(methoxymethyl)cyclobutan-1-amine.

• SMILES Notation: COC[C@H]1CC[C@@H]1N.

Structural Features

The compound contains:

• A cyclobutane ring providing rigidity.

• A methoxymethyl group ($-CH_2OCH_3$) attached to the second carbon.

• A primary amine ($-NH_2$) attached to the first carbon.

Stereochemistry

The stereochemical configuration of the compound is defined as (1S,2R), indicating specific spatial arrangements of substituents around the chiral centers on the cyclobutane ring. This configuration significantly influences its chemical behavior and potential interactions with biological systems.

General Synthetic Route

The synthesis of (1S,2R)-2-(Methoxymethyl)cyclobutan-1-amine typically involves:

• Cyclization Reactions: Formation of the cyclobutane core using precursors such as alkenes or haloalkanes.

• Introduction of Functional Groups:

  • Methoxymethylation via nucleophilic substitution or addition reactions.

  • Amination to introduce the primary amine group.

• Chiral Resolution: Employing enantioselective catalysts or reagents to achieve the desired stereochemistry.

Industrial Optimization

Industrial methods often incorporate:

• Catalysts for enantioselectivity.

• Advanced purification techniques, such as chromatography or crystallization, to maximize yield and stereochemical purity.

Medicinal Chemistry

The compound's amine group enables potential binding to biological receptors or enzymes, influencing their activity. This property makes it a candidate for:

• Drug discovery efforts targeting specific enzymes or receptors.

• Development of derivatives with enhanced pharmacological properties.

Organic Synthesis

(1S,2R)-2-(Methoxymethyl)cyclobutan-1-amine serves as a building block for synthesizing more complex molecules, particularly those requiring rigid cyclic frameworks and chiral centers.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
(1R,2R)-2-(Methoxymethyl)cyclobutan-1-amine	Cyclobutane ring; different stereochemistry	Stereochemical differences may alter activity
(1S,2S)-2-Methoxycyclobutanamine	Cyclobutane ring; methoxy instead of methoxymethyl	Lacks amine functionality; different reactivity
(1R,2R)-2-(Trifluoromethyl)cyclobutan-1-amine	Cyclobutane ring; trifluoromethyl group	Increased lipophilicity due to fluorination

Biological Activity

Studies suggest that compounds like (1S,2R)-2-(Methoxymethyl)cyclobutan-1-amine may exhibit diverse biological responses due to their interaction with enzymes or receptors via the amine functional group. Further research is necessary to elucidate specific therapeutic applications.

Future Directions

Potential areas of investigation include:

• Exploration of derivatives for enhanced biological activity.

• Examination of its role in asymmetric synthesis as a chiral auxiliary.